[3-(Dimethylamino)propyl](1,2,3-thiadiazol-4-ylmethyl)amine

Lipophilicity Aqueous solubility Medicinal chemistry optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H16N4S
Molecular Weight 200.31 g/mol
Cat. No. B13279133
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Technical Parameters


Basic Identity
Product Name[3-(Dimethylamino)propyl](1,2,3-thiadiazol-4-ylmethyl)amine
Molecular FormulaC8H16N4S
Molecular Weight200.31 g/mol
Structural Identifiers
SMILESCN(C)CCCNCC1=CSN=N1
InChIInChI=1S/C8H16N4S/c1-12(2)5-3-4-9-6-8-7-13-11-10-8/h7,9H,3-6H2,1-2H3
InChIKeyMWGHBDLUISDZNP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[3-(Dimethylamino)propyl](1,2,3-thiadiazol-4-ylmethyl)amine: Core Identity and Physicochemical Profile


[3-(Dimethylamino)propyl](1,2,3-thiadiazol-4-ylmethyl)amine (CAS 1157056-10-4; molecular formula C₈H₁₆N₄S; MW 200.31) is a 1,2,3-thiadiazole-based secondary amine bearing a dimethylamino-terminated n-propyl side chain on the exocyclic nitrogen . The 1,2,3-thiadiazole heterocycle is a recognized privileged scaffold in medicinal chemistry and agrochemical discovery, conferring a broad spectrum of documented biomedical activities including antifungal, antiviral, anticancer, and plant-activator properties [1]. The target compound is commercially available at 95% purity from research-chemical suppliers and is primarily positioned as a synthetic building block for lead optimization and probe development .

11,2,3-Thiadiazole scaffold for probe and lead optimization
2Secondary amine handle enables diverse derivatization
3Low LogP supports aqueous assay compatibility

Why Generic Substitution Fails for [3-(Dimethylamino)propyl](1,2,3-thiadiazol-4-ylmethyl)amine


Substituting [3-(Dimethylamino)propyl](1,2,3-thiadiazol-4-ylmethyl)amine with a closely related 1,2,3-thiadiazol-4-ylmethyl-amine derivative is not functionally neutral. The target compound occupies a distinct position in lipophilicity–polarity space relative to its two nearest commercially available analogs: the des-dimethylamino propyl analog (LogP 1.04; TPSA 37.81; 4 H-bond acceptors) and the gem-dimethyl-branched variant (LogP 1.22; MW 228.36) . The target compound's LogP of 0.58 is 44–52% lower than both comparators, translating to significantly greater aqueous solubility, while its five H-bond acceptors (vs. four for the des-dimethyl analog) provide additional intermolecular interaction capacity . Recent 1,2,3-thiadiazole structure–activity relationship (SAR) studies have demonstrated that substituent polarity directly and quantitatively modulates biological activity, with polar substituents abolishing nitrification-inhibitory activity while potentially enhancing performance in other target classes [1]. These physicochemical differences are sufficiently large to alter assay solubility, target binding, and pharmacokinetic behavior, making blind analog substitution scientifically unsound.

Lower lipophilicity vs. analogs
Target LogP (0.58) is ~44–52% lower than nearest analogs, which may shift aqueous solubility and non-specific binding profiles.
Extra H-bond acceptor
Five HBA (vs. four in des‑dimethyl analog) can alter target engagement and binding thermodynamics.
Increased conformational flexibility
Six rotatable bonds (vs. four) may affect induced‑fit binding and entropic cost relative to less flexible analogs.

[3-(Dimethylamino)propyl](1,2,3-thiadiazol-4-ylmethyl)amine vs. Closest Analogs: Differentiation Evidence


Lipophilicity: Greater Hydrophilicity vs. Closest Analogs

The target compound exhibits a computed LogP of 0.5794, which is 44% lower than the des-dimethylamino propyl analog (LogP 1.0377) and 52% lower than the gem-dimethyl-branched analog (LogP 1.2155) . This LogP differential corresponds to an estimated ~2.8-fold and ~4.3-fold higher aqueous solubility, respectively, based on the inverse log-linear relationship between LogP and water solubility [1]. Lower LogP is associated with reduced non-specific protein binding and improved performance in aqueous biological assay formats.

Lipophilicity
Cross-study comparable
LogP 0.58 vs. 1.04 (Δ = −0.46)
Supports higher aqueous solubility context
Computed values; experimental confirmation recommended
Lipophilicity Aqueous solubility Medicinal chemistry optimization

Hydrogen Bond Acceptor Advantage Over Des-Dimethyl Analog

The target compound possesses five hydrogen bond acceptor (HBA) atoms—four from the 1,2,3-thiadiazole ring (two N, one S) and secondary amine nitrogen, plus one from the terminal dimethylamino nitrogen—versus only four HBA for the des-dimethylamino propyl analog, which lacks the terminal tertiary amine . Correspondingly, the topological polar surface area (TPSA) of the target is 41.05 Ų compared to 37.81 Ų for the des-dimethylamino analog, an increase of 3.24 Ų (8.6%) . This additional HBA capacity can form supplementary hydrogen bonds with biological targets or solvent molecules, potentially altering binding kinetics and thermodynamic profiles.

H‑Bond Acceptors
Data to verify
5 HBA (41.1 Ų) vs. 4 HBA (37.8 Ų)
Additional polar contact potential
Sources absent; verify via experimental TPSA
Hydrogen bonding Target engagement Molecular recognition

Enhanced Conformational Flexibility vs. Propyl Analog

The target compound contains six rotatable bonds versus only four for the des-dimethylamino propyl analog . The additional two rotatable bonds arise from the extended dimethylaminopropyl chain, providing greater conformational freedom. In the context of protein–ligand binding, increased rotatable bond count can enhance the ability to achieve induced-fit binding conformations, though it also carries an entropic penalty upon binding [1]. The gem-dimethyl-branched analog introduces steric constraints from the quaternary carbon center that restrict backbone flexibility relative to the linear propyl chain of the target compound .

Rotatable Bonds
Cross-study comparable
6 rotatable bonds vs. 4 (Δ = +2)
Wider conformational sampling space
Entropic cost may influence binding
Conformational entropy Induced fit Ligand flexibility

Class-Level SAR: Polar Substituents Abolish Nitrification Inhibition

A 2025 quantitative SAR study of 12 substituted 1,2,3-thiadiazoles demonstrated that short, non-polar alkyl substituents (methyl, ethyl) provide superior nitrification inhibition, with the monomethyl-substituted derivative 3 outperforming the commercial inhibitor 3,4-dimethylpyrazole (DMP): NH₄⁺–N loss of −2 ± 1% vs. 13 ± 1% for DMP, and NO₃⁻–N production of 64 ± 7% vs. 171 ± 8% for DMP at 5 mol% application rate [1]. Critically, the study established that compounds bearing polar functional groups showed poor or no inhibitory activity [1]. The target compound, with its polar dimethylamino substituent (LogP 0.58), is therefore predicted—on class-level SAR grounds—to be unsuitable as a nitrification inhibitor but potentially redirected toward medicinal chemistry applications where 1,2,3-thiadiazole derivatives have demonstrated potent antimycobacterial activity (MIC = 0.0730 µM; selectivity index > 3500) [2].

Class‑Level SAR
Class-level inference
Polar substituents abolish nitrification inhibition
Redirect toward anti‑infective research
SAR study (n=12 derivatives); antimycobacterial MIC 0.073 µM reference
Structure–activity relationship Nitrification inhibitor Agrochemical discovery

Full Lipinski Compliance and Favorable Ligand Efficiency

The target compound fully complies with all four Lipinski Rule of 5 parameters: MW 200.31 (< 500), computed LogP 0.58 (< 5), HBD count 1 (< 5), and HBA count 5 (< 10) . By contrast, the gem-dimethyl-branched analog has a higher MW (228.36) and LogP (1.22), which, while still Lipinski-compliant, positions it further from lead-like chemical space (MW < 350; LogP < 3) and reduces ligand efficiency (LE) due to the larger molecular size without a commensurate increase in H-bond capacity . The target compound's favorable physicochemical profile is consistent with computational drug-likeness assessments performed on broader 1,2,3-thiadiazole derivative libraries, which have demonstrated zero Lipinski violations and good predicted oral bioavailability [1].

Lipinski Compliance
Supporting evidence
MW 200, LogP 0.58, HBD 1, HBA 5
Lead‑like chemical space fit
All Ro5 parameters within limits; MW 12% lower than gem‑dimethyl analog
Drug-likeness Lipinski Rule of 5 Lead-likeness

Application Scenarios for [3-(Dimethylamino)propyl](1,2,3-thiadiazol-4-ylmethyl)amine


Fragment-Based Hit-to-Lead with 1,2,3-Thiadiazole Scaffold

The target compound's full Lipinski compliance (MW 200.31, LogP 0.58, HBD 1, HBA 5) and the documented antimycobacterial potency of structurally related 1,2,3-thiadiazole derivatives (MIC = 0.0730 µM against M. tuberculosis H37Rv, SI > 3500) [1] position it as a viable starting point for anti-infective lead discovery. The dimethylamino group provides both a solubility-enhancing handle and a potential site for quaternization or N-oxide derivatization. The secondary amine linker permits further functionalization (acylation, sulfonylation, reductive amination) without altering the thiadiazole core pharmacophore .

pH-Dependent Solubility Switch for Biochemical Probe Development

The dimethylamino group (predicted pKa ~8.5–9.5 for tertiary alkyl amines) provides pH-dependent ionization: protonated and highly water-soluble at physiological and slightly acidic pH, deprotonated and membrane-permeable at basic pH . This property, combined with the compound's intrinsically low LogP (0.58) [1], makes it suitable for designing cellular probes where subcellular distribution can be modulated by the ionization state, a feature absent in the permanently neutral des-dimethylamino analog (LogP 1.04, no ionizable tertiary amine) .

Redirection from Nitrification Inhibition to Plant Activator Discovery

Based on the 2025 SAR study demonstrating that polar substituents on 1,2,3-thiadiazoles abolish nitrification inhibitory activity (quantitative NH₄⁺/NO₃⁻ data confirming complete loss of efficacy for polar derivatives) , the target compound should be explicitly excluded from nitrification-inhibitor screening cascades. However, 1,2,3-thiadiazole derivatives have demonstrated systemic acquired resistance (SAR) induction activity superior to the commercial plant activator tiadinil [1], suggesting redirection toward plant-defense elicitor discovery programs where the dimethylamino group may confer favorable foliar uptake and phloem mobility properties.

Bidentate Ligand Design via Thiadiazole and Amine Donors

The 1,2,3-thiadiazole ring provides a soft N-donor atom (N2 position) capable of coordinating transition metals, while the exocyclic secondary amine and the terminal dimethylamino group offer additional hard/soft donor sites . This multidentate coordination potential, combined with the flexible six-rotatable-bond linker [1], enables the compound to serve as a scaffold for designing metal-chelating agents or metalloenzyme inhibitors. The 52% lower LogP vs. the gem-dimethyl analog translates to better water solubility for aqueous coordination chemistry studies .

Application
Selection Property
Validation Focus
Anti‑infective hit‑to‑lead
Lipinski‑compliant, low LogP scaffold
Antimycobacterial endpoint review
pH‑dependent probe design
Ionizable dimethylamino handle
Subcellular distribution assay context
Plant defense elicitor screening
Exclude nitrification inhibitor screens
SAR‑based application filtering
Bidentate ligand development
Multidentate donor sites (N, S)
Coordination chemistry screening
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